Cas no 111712-47-1 (1-Butanol,2,3-dibromo-, phosphate (3:1) (9CI))

• Product Name: 1-Butanol,2,3-dibromo-, phosphate (3:1) (9CI)
• CAS No: 111712-47-1
• MF: C₁₂H₂₁Br₆O₄P
• MW: 739.690500974655
• CID: 180806
• PubChem ID: 159469
• Update Time: 2025-04-19

1-Butanol,2,3-dibromo-, phosphate (3:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,2,3-dibromo-, phosphate (3:1) (9CI)
• tris(2,3-dibromobutyl) phosphate
• J36DRC3EWL
• UNII-J36DRC3EWL
• Phosphoric acid, tris(2,3-dibromobutyl)-
• DTXSID80920555
• CCRIS 1610
• Tris(2,3-dibromobutyl)phosphate
• 111712-47-1
• 1-Butanol, 2,3-dibromo-, phosphate (3:1)

• Inchi： 1S/C12H21Br6O4P/c1-7(13)10(16)4-20-23(19,21-5-11(17)8(2)14)22-6-12(18)9(3)15/h7-12H,4-6H2,1-3H3
• InChI Key： PRVCAOGWEXDDOF-UHFFFAOYSA-N
• SMILES： BrC(C(C)Br)COP(=O)(OCC(C(C)Br)Br)OCC(C(C)Br)Br

Computed Properties

• Exact Mass: 733.62763
• Monoisotopic Mass: 733.627771
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 5.6

Experimental Properties

• Density: 2.106
• Boiling Point: 558.9°Cat760mmHg
• Flash Point: 291.8°C
• Refractive Index: 1.574
• PSA: 44.76
• LogP: 6.78500